Cas no 1806785-77-2 (2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine)

• Product Name: 2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine
• CAS No: 1806785-77-2
• MF: C₇H₇ClF₂N₂
• MW: 192.593687295914
• CID: 4845013
• Update Time: 2025-06-29

2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H7ClF2N2/c8-2-4-1-5(6(9)10)3-12-7(4)11/h1,3,6H,2H2,(H2,11,12)
• InChI Key： ZVOOPQORDSROJJ-UHFFFAOYSA-N
• SMILES： ClCC1C(N)=NC=C(C(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine

2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine

The compound 2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine (CAS No: 1806785-77-2) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This pyridine derivative is characterized by its unique substitution pattern, featuring an amino group at the 2-position, a chloromethyl group at the 3-position, and a difluoromethyl group at the 5-position. These substituents confer the molecule with distinct electronic and steric properties, making it a valuable compound in research and development.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly due to their ability to act as bioisosteres or to modulate pharmacokinetic properties. The presence of the amino group in 2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine introduces hydrogen bonding capabilities, which can enhance solubility and bioavailability. Meanwhile, the chloromethyl and difluoromethyl groups contribute to lipophilicity and electronic modulation, respectively. These attributes make the compound a promising candidate for drug design and optimization.

The synthesis of CAS No: 1806785-77-2 involves a multi-step process that typically begins with the preparation of a pyridine ring followed by selective substitution at specific positions. Recent advancements in catalytic methods and microwave-assisted synthesis have enabled more efficient and environmentally friendly routes to this compound. Researchers have also explored the use of transition metal catalysts to facilitate coupling reactions, further enhancing the scalability of its production.

In terms of applications, 2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine has shown potential as an intermediate in the synthesis of bioactive molecules. For instance, it can serve as a building block for constructing heterocyclic frameworks with complex architectures. Additionally, its ability to undergo various functional group transformations makes it versatile in organic synthesis. Recent studies have demonstrated its utility in the preparation of kinase inhibitors and other enzyme-targeted compounds.

The structural uniqueness of this compound also lends itself to applications in materials science. The combination of electron-withdrawing groups (such as the difluoromethyl group) and electron-donating groups (such as the amino group) can create molecules with tailored electronic properties suitable for use in organic electronics or optoelectronic devices. Although this area is still emerging, initial findings suggest that CAS No: 1806785-77-2 could play a role in developing advanced materials.

From an environmental standpoint, understanding the fate and behavior of 2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine in different ecosystems is crucial for risk assessment. Recent research has focused on its biodegradation pathways under aerobic and anaerobic conditions, as well as its potential for bioaccumulation. These studies are essential for ensuring sustainable practices in its production and use.

In conclusion, CAS No: 1806785-77-2, or 2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine, represents a significant advancement in organic chemistry due to its versatile structure and wide-ranging applications. As research continues to uncover new possibilities for this compound, it is poised to make meaningful contributions to fields such as drug discovery, materials science, and sustainable chemistry.